![molecular formula C6H4BrClOS B2577850 1-(3-Bromothiophen-2-yl)-2-chloroethan-1-one CAS No. 62715-35-9](/img/structure/B2577850.png)
1-(3-Bromothiophen-2-yl)-2-chloroethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-(3-Bromothiophen-2-yl)-2-chloroethan-1-one” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of similar compounds has been reported. For instance, a variety of imine derivatives have been synthesized via Suzuki cross-coupling of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine with various arylboronic acids in moderate to good yields .Chemical Reactions Analysis
The Suzuki cross-coupling of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine with various arylboronic acids has been investigated .Scientific Research Applications
Synthesis of Imine Derivatives
“1-(3-Bromothiophen-2-yl)-2-chloroethan-1-one” can be used in the synthesis of a variety of imine derivatives via the Suzuki cross-coupling reaction . This reaction involves the coupling of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine with various arylboronic acids, resulting in moderate to good yields .
Tolerance of Functional Groups
The Suzuki cross-coupling reaction involving “1-(3-Bromothiophen-2-yl)-2-chloroethan-1-one” can tolerate a wide range of electron-donating and withdrawing functional groups . This makes it a versatile reagent in the synthesis of complex organic compounds.
Synthesis of Schiff Bases
This compound can be used in the synthesis of Schiff bases . For example, 4-methylpyridin-2-amine was reacted with 3-bromothiophene-2-carbaldehyde to obtain the Schiff base (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine .
Hydrolysis of Imines
“1-(3-Bromothiophen-2-yl)-2-chloroethan-1-one” can be involved in the hydrolysis of imines . This process is catalyzed by transition metals and can be studied using density functional theory (DFT) calculations .
Development of Bioactive Compounds
Imines, which can be synthesized using “1-(3-Bromothiophen-2-yl)-2-chloroethan-1-one”, are key intermediates for the synthesis of many bioactive compounds . These compounds have a variety of pharmaceutical activities, including analgesic, antimicrobial, antioxidant, anticancer, anticonvulsant, and antihelmintic effects .
Applications in Coordination Chemistry
Imines, including those synthesized from “1-(3-Bromothiophen-2-yl)-2-chloroethan-1-one”, are well known for their applications in coordination chemistry . They can form complexes with various metal ions in different oxidation states, contributing to the development of inorganic biochemistry .
properties
IUPAC Name |
1-(3-bromothiophen-2-yl)-2-chloroethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrClOS/c7-4-1-2-10-6(4)5(9)3-8/h1-2H,3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYIMZDKCWUCNCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1Br)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrClOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.52 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Bromothiophen-2-yl)-2-chloroethan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.